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Compound of Interest

Compound Name: tert-Butyl L-prolinate hydrochloride

Cat. No.: B554961

Essential Safety and Handling Guide for tert-
Butyl L-prolinate hydrochloride

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling tert-Butyl L-prolinate hydrochloride. The following
procedures are designed to ensure safe operational handling and disposal, minimizing risks
and promoting a secure laboratory environment.

Chemical Hazards:

tert-Butyl L-prolinate hydrochloride is a chemical that poses several hazards. It is known to
cause skin irritation and serious eye irritation.[1][2][3] In addition, it may cause respiratory
irritation.[1][2] This substance is also very toxic to aquatic life with long-lasting effects.[2]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn at all times when handling tert-Butyl
L-prolinate hydrochloride. The following table summarizes the recommended PPE.
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Personal Protective

Body Part _ Specifications and Remarks
Equipment
Must comply with OSHA 29
Eyes/Face Safety Goggles or Face Shield CFR 1910.133 or European
Standard EN166.[4][5]
Nitrile or butyl rubber gloves
) ] ] are recommended. Inspect
Skin Chemical-resistant Gloves

gloves for degradation before

use.

Lab Coat/Protective Clothing

Wear a lab coat and
appropriate protective clothing

to prevent skin exposure.[5]

Respiratory

Respirator

Required when dust is
generated.[2] A respirator with
a type ABEK (EN14387) filter
is recommended. Use in a
well-ventilated area or with

local exhaust ventilation.[2][6]

Operational Plan

A systematic approach to handling tert-Butyl L-prolinate hydrochloride is essential for safety.

1. Receiving and Storage:

o Upon receipt, inspect the container for any damage or leaks.

» Store in a cool, dry, and well-ventilated area.[2][4][5]

o Keep the container tightly closed to prevent moisture absorption as the material is

hygroscopic.[2][4]

» Store locked up and away from incompatible materials such as strong oxidizing agents.[2][4]

o Consider storing under an inert gas.[2]
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2. Handling and Use:
o Ensure that an eyewash station and safety shower are readily accessible.[4]

o Handle only in a well-ventilated area, preferably in a chemical fume hood, especially when
dust may be generated.[2][4]

e Avoid all personal contact, including inhalation of dust.[6]

e Wash hands and any exposed skin thoroughly after handling.[2][3]
e Minimize dust generation and accumulation.[4]

3. Accidental Release Measures:

e Minor Spills: Clean up spills immediately.[6] Sweep up the solid material, avoiding dust
generation, and place it in a suitable, labeled container for disposal.[4][5]

o Major Spills: Evacuate the area and alert emergency personnel.[6] Wear appropriate PPE
and contain the spill. Prevent the substance from entering drains.[4]

4. First Aid Procedures:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids.[4][5] Remove contact lenses if present and easy to do.[2][3] Seek immediate
medical attention, including from an ophthalmologist.[2]

o Skin Contact: Immediately wash off with plenty of soap and water for at least 15 minutes.[4]
[5] Remove all contaminated clothing.[2] If skin irritation occurs, get medical advice.[3]

 Inhalation: Move the affected person to fresh air.[4][5] If breathing is difficult, provide oxygen.
Seek medical attention if symptoms persist.

 Ingestion: Do NOT induce vomiting.[4] Rinse the mouth with water and drink plenty of water.
[5] Seek immediate medical attention.

Disposal Plan
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All waste containing tert-Butyl L-prolinate hydrochloride must be handled as hazardous
waste.

o Waste Collection: Collect waste material in its original container or a suitable, labeled, and
sealed container. Do not mix with other waste.[2]

» Disposal: Dispose of the contents and container at an approved waste disposal plant in
accordance with all local, state, and federal regulations.[2]

e Environmental Protection: Do not allow the chemical to be released into the environment.[4]

Workflow for Handling tert-Butyl L-prolinate
hydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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